Cas no 90632-45-4 (2H-Pyran-2-one, 6-heptyl-4-hydroxy-)

• Product Name: 2H-Pyran-2-one, 6-heptyl-4-hydroxy-
• CAS No: 90632-45-4
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 788526
• PubChem ID: 54678950
• Update Time: 2025-04-19

2H-Pyran-2-one, 6-heptyl-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 6-heptyl-4-hydroxy-
• 6-heptyl-4-hydroxypyran-2-one
• CHEMBL7309
• DTXSID10715653
• CHEBI:84246
• SCHEMBL12285604
• BDBM50024664
• Q27157616
• 90632-45-4
• SCHEMBL6911155
• 6-Heptyl-4-hydroxy-pyran-2-one
• 6-heptyl-4-hydroxy-2H-pyran-2-one
• 4-hydroxy-6-heptylpyran-2-one

• Inchi： 1S/C12H18O3/c1-2-3-4-5-6-7-11-8-10(13)9-12(14)15-11/h8-9,13H,2-7H2,1H3
• InChI Key： DYBQTVWGTMHKLN-UHFFFAOYSA-N
• SMILES： O1C(C=C(C=C1CCCCCCC)O)=O

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives